N-(3-chlorophenyl)-N'-(4-methoxybenzyl)urea

• IUPAC Name: 1-(3-chlorophenyl)-3-[(4-methoxyphenyl)methyl]urea
• InChI: InChI=1S/C15H15ClN2O2/c1-20-14-7-5-11(6-8-14)10-17-15(19)18-13-4-2-3-12(16)9-13/h2-9H,10H2,1H3,(H2,17,18,19)
• InChI Key: SWYHVSWQJBGHCA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C15H15ClN2O2
• DSSTOX Substance ID: DTXSID201224817
• Molecular Weight: 290.74 g/mol
• Solubility: 1.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 379701-45-8

Description

The compound of interest, "N-(3-chlorophenyl)-N'-(4-methoxybenzyl)urea," is closely related to a class of compounds that have been explored for their potential applications in medicine and chemistry due to their unique structural features and reactivity. These studies often focus on synthesizing novel derivatives, investigating their molecular structures, understanding their chemical and physical properties, and exploring their reactivity in various chemical reactions.

Synthesis Analysis

The synthesis of structurally similar compounds, such as N-substituted ureas, typically involves the reaction of an amine with an isocyanate or a carbodiimide. For example, the synthesis of radiolabeled glycogen synthase kinase-3β inhibitors and their derivatives, which share functional groups with the compound , demonstrates the complexity and specificity required in the synthesis of such molecules (Vasdev et al., 2005).

Molecular Structure Analysis

The molecular structure of related compounds has been determined using X-ray crystallography and other spectroscopic methods. These studies reveal the planarity of the molecule, the dihedral angles between different rings, and the presence of specific functional groups that influence the molecule's reactivity and interactions (Lough et al., 2010).

Chemical Reactions and Properties

The chemical reactivity of N-substituted ureas involves interactions at the urea moiety, which can participate in hydrogen bonding, nucleophilic addition reactions, and coordination to metals. The specific reactivity patterns depend on the substituents attached to the urea nitrogen atoms, as demonstrated in the synthesis and reactivity studies of related compounds (Bekircan et al., 2015).